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Compound of Interest

Compound Name: 4-Nitroindole

Cat. No.: B016737 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 4-Nitroindole, a compound requiring careful handling due to its potential hazards.

Adherence to these protocols is critical for personnel safety and environmental protection.

Hazard Profile and Safety Summary
4-Nitroindole (CAS No. 4769-97-5) is an aromatic nitro compound. While specific toxicological

data is not extensively detailed in readily available literature, aromatic nitro compounds as a

class are often toxic, and may be harmful if inhaled, swallowed, or absorbed through the skin,

potentially causing respiratory tract, skin, and eye irritation.[1] Therefore, it is mandatory to treat

4-Nitroindole and any contaminated materials as hazardous waste.[2][3]

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[1][2][3]

Ventilation: Handle 4-Nitroindole in a well-ventilated fume hood to minimize inhalation

exposure.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[1]
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Quantitative Data Summary
While specific quantitative disposal parameters for 4-nitroindole are not readily available, the

following table summarizes key physical and chemical properties relevant to its handling and

storage.

Property Value

CAS Number 4769-97-5[4]

Molecular Formula C₈H₆N₂O₂[4][1]

Molecular Weight 162.15 g/mol [4][1]

Melting Point 205-207 °C[4]

Appearance Yellow-orange powder[1]

Storage Class 11 - Combustible Solids[4]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 4-Nitroindole and its contaminated materials

is to manage them as hazardous waste through a licensed and approved waste disposal

company.[1] On-site treatment is not a suitable option.[5]

Waste Segregation and Collection
Proper segregation is a critical first step to prevent dangerous reactions and ensure correct

disposal.[5]

Solid Waste:

Collect surplus or expired 4-Nitroindole in a designated, clearly labeled hazardous waste

container.[2]

The container must be robust, chemically resistant (e.g., high-density polyethylene -

HDPE), and have a secure, tight-fitting lid.[2][3][5]
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If 4-Nitroindole is in a solvent, collect it in a designated liquid hazardous waste container.

[2]

Ensure the solvent is compatible with other contents in the container. Segregate

halogenated and non-halogenated solvent waste.[6][7]

Contaminated Materials:

Any materials contaminated with 4-Nitroindole, such as pipette tips, gloves, and

absorbent pads from spill clean-ups, must also be collected as hazardous waste.[3][6]

Chemically contaminated broken glass and sharps must be placed in a labeled, puncture-

proof container.[6]

Labeling
Properly label the hazardous waste container with the following information:[2][5][6]

The words "Hazardous Waste"

The full chemical name: "4-Nitroindole"

Associated hazards (e.g., "Toxic," "Irritant")

The date of accumulation

The name of the principal investigator or lab manager

Storage
Store the hazardous waste container in a designated, well-ventilated, and secure area.[2]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.[2]

Do not mix this waste stream with incompatible materials such as strong oxidizing agents,

strong bases, acids, or aqueous waste.[1][3][5][8]
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Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup.[2][3]

Provide the disposal company with all available information, including the Safety Data Sheet

(SDS) for 4-Nitroindole.[2]

The most probable method of disposal for nitro compounds is high-temperature incineration

at a permitted facility.[3]

Spill Response
Minor Spills:

Evacuate the immediate area and eliminate ignition sources.[3]

Wearing appropriate PPE, absorb the material with an inert absorbent such as vermiculite,

dry sand, or earth. Do not use combustible materials like paper towels.[3]

Collect the absorbed material and any contaminated surfaces into a sealed, properly

labeled container for hazardous waste disposal.[3]

Major Spills:

Contact your institution's EHS department immediately.[3]

Experimental Protocols and Workflows
Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-Nitroindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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